Cas no 175205-03-5 (5-(3,4-Dihydro-2H-benzo[b][1,4]dioxepin-7-yl)thiazol-2-amine)

• Product Name: 5-(3,4-Dihydro-2H-benzo[b][1,4]dioxepin-7-yl)thiazol-2-amine
• CAS No: 175205-03-5
• MF: C₁₂H₁₂N₂O₂S
• MW: 248.300881385803
• CID: 906312
• PubChem ID: 54912691
• Update Time: 2025-04-19

5-(3,4-Dihydro-2H-benzo[b][1,4]dioxepin-7-yl)thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(3,4-Dihydro-2H-benzo[b][1,4]dioxepin-7-yl)thiazol-2-amine
• 2-AMINO-5-(3,4-TRIMETHYLENEDIOXYPHENYL)THIAZOLE
• DTXSID101199362
• AKOS005821343
• 5-(3,4-Dihydro-2H-1,5-benzodioxepin-7-yl)-2-thiazolamine
• 5-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-1,3-thiazol-2-amine
• 175205-03-5

• Inchi： 1S/C12H12N2O2S/c13-12-14-7-11(17-12)8-2-3-9-10(6-8)16-5-1-4-15-9/h2-3,6-7H,1,4-5H2,(H2,13,14)
• InChI Key： ZTCABBMLLYFGHL-UHFFFAOYSA-N
• SMILES： S1C(N)=NC=C1C1C=CC2=C(C=1)OCCCO2

Computed Properties

• Exact Mass: 248.06194880g/mol
• Monoisotopic Mass: 248.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 85.6Ų